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Compound of Interest

Compound Name: Bromazolam-d5

Cat. No.: B10829101

For: Researchers, Scientists, and Drug Development Professionals Subject: Molecular Weight
and Formula of Bromazolam-d5

Introduction

Bromazolam-d5 is the deuterated analog of Bromazolam, a triazolobenzodiazepine. In
guantitative analysis, particularly in studies utilizing gas chromatography-mass spectrometry
(GC-MS) or liquid chromatography-mass spectrometry (LC-MS), deuterated standards like
Bromazolam-d5 are essential. They serve as internal standards, enabling precise and
accurate quantification of the target analyte due to their near-identical chemical and physical
properties to the non-deuterated form, with a key difference in mass that is distinguishable by a
mass spectrometer.

Molecular Structure and Formula

The systematic IUPAC name for Bromazolam-d5 is 8-bromo-1-methyl-6-(2,3,4,5,6-
pentadeuteriophenyl)-4H-[1][2]triazolo[4,3-a][1][2]benzodiazepine.[1][3] The deuterium atoms
are located on the phenyl ring.

The molecular formula for Bromazolam is C17H13BrNa.[1][4][5] In Bromazolam-d5, five
hydrogen atoms (H) on the phenyl group are substituted with five deuterium atoms (D). This
results in the molecular formula C17HsDsBrNa.[6][7]

Calculation of Molecular Weight
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The molecular weight is calculated by summing the atomic masses of each constituent atom in
the molecular formula.

e Atomic Masses Used:

o

Carbon (C): ~12.011 amu

[¢]

Hydrogen (H): ~1.008 amu

[e]

Deuterium (D): ~2.014 amu[2][8][9]

o

Bromine (Br): ~79.904 amu

o

Nitrogen (N): ~14.007 amu
 Calculation:
o (17xC)+(B8xH)+(5xD)+(1xBr)+(4xN)
o (17 x 12.011) + (8 x 1.008) + (5 x 2.014) + (1 x 79.904) + (4 x 14.007)
o 204.187 +8.064 + 10.070 + 79.904 + 56.028 = 358.253 amu
This calculated value aligns with the formula weight provided by chemical suppliers.[3]

Quantitative Data Summary

For clarity and ease of comparison, the molecular properties of Bromazolam and its deuterated
analog are presented below.

Compound Molecular Formula Molecular Weight ( g/mol )
Bromazolam C17H13BrNa4 353.22[4][5]
Bromazolam-d5 C17HsDsBrNa ~358.2 to 358.3[6][7]

Note: The slight variation in reported molecular weights (e.g., 358.2, 358.25, 358.3) can be
attributed to the use of different isotopic atomic mass values in the calculation.
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Methodologies and Visualizations

The determination of a compound's molecular weight is a fundamental calculation based on its
established molecular formula. As such, experimental protocols for its determination are not
applicable in this context. Similarly, signaling pathways or experimental workflows are not
relevant to this specific physicochemical property.

For researchers interested in the application of this compound, a logical workflow for its use as
an internal standard in a quantitative assay is depicted below.

Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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